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Compound of Interest

Compound Name: ym116

Cat. No.: B1242750 Get Quote

Researchers, scientists, and drug development professionals handling YM116 must adhere to

strict safety and disposal protocols to mitigate risks to both personnel and the environment.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the safe management of YM116 waste.

Hazard and Safety Summary
YM116 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] It is imperative to prevent its release into the environment.[1] All personnel handling

YM116 must be equipped with appropriate personal protective equipment (PPE) and be

familiar with emergency procedures.

Hazard Classification GHS Code Description

Acute Oral Toxicity H302 Harmful if swallowed.[1]

Acute Aquatic Toxicity H400 Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects.[1]

Personal Protective Equipment (PPE) Requirements:
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PPE Item Specification

Eye Protection Safety goggles with side-shields.[1]

Hand Protection Protective gloves.[1]

Skin and Body Protection Impervious clothing.[1]

Respiratory Protection Suitable respirator.[1]

Step-by-Step Disposal Protocol
The proper disposal of YM116 is critical to prevent environmental contamination. The primary

directive is to dispose of YM116 and its container at an approved waste disposal plant.[1] The

following steps provide a detailed methodology for this process.

1. Waste Identification and Segregation:

Clearly label all containers with "Hazardous Waste" and the full chemical name "YM116."

Segregate YM116 waste from other laboratory waste streams to avoid accidental mixing with

incompatible substances.

2. Container Management:

Use only approved, leak-proof, and chemically compatible containers for storing YM116
waste.

Keep waste containers tightly sealed except when adding waste.

Store waste containers in a designated, well-ventilated, and secure area away from direct

sunlight and sources of ignition.[1]

3. Spillage and Decontamination:

In the event of a spill, collect the spillage immediately.[1]

Decontaminate the affected area using appropriate cleaning agents.
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Dispose of all contaminated materials (e.g., absorbents, cleaning cloths, and PPE) as

hazardous waste in the same manner as YM116.

4. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed professional waste disposal

service.

Ensure all local, state, and federal regulations for hazardous waste disposal are followed.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of YM116.
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Caption: Workflow for the safe handling and disposal of YM116.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of YM116: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1242750#ym116-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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